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Compound of Interest

Compound Name:
N-nitroso-desmethyl-

cyclobenzaprine

Cat. No.: B15813342

Get Quote

Introduction: N-nitroso-desmethyl-cyclobenzaprine is a nitrosamine impurity of significant

concern in the pharmaceutical industry. As a potential genotoxic and carcinogenic compound,

its presence in the active pharmaceutical ingredient (API) cyclobenzaprine is closely monitored

by regulatory agencies. This technical guide provides an in-depth overview for researchers,

scientists, and drug development professionals, detailing the compound's properties, formation,

analytical detection, and the mechanisms underlying its toxicity.

Core Compound Data
While a specific CAS (Chemical Abstracts Service) number has not been assigned to N-
nitroso-desmethyl-cyclobenzaprine, its chemical identity is well-defined. The key properties

of this compound are summarized in the table below.
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Property Value

Chemical Name
N-(3-(5H-dibenzo[a,d][1]annulen-5-

ylidene)propyl)-N-methylnitrous amide

Synonyms
N-Nitroso Cyclobenzaprine USP Related

Compound B

Molecular Formula C₁₉H₁₈N₂O

Molecular Weight 290.36 g/mol

Regulatory Status

Genotoxic and potentially carcinogenic impurity.

The U.S. Food and Drug Administration (FDA)

has established an Acceptable Intake (AI) limit

of 26.5 ng/day.[2][3]

Formation of N-Nitroso-Desmethyl-Cyclobenzaprine
The formation of N-nitroso-desmethyl-cyclobenzaprine is a two-step process involving the

metabolism of the parent drug, cyclobenzaprine, followed by a chemical nitrosation reaction.

Metabolic Precursor Formation
The precursor to N-nitroso-desmethyl-cyclobenzaprine is N-desmethyl-cyclobenzaprine

(norcyclobenzaprine), a metabolite of cyclobenzaprine. The N-demethylation of

cyclobenzaprine is primarily catalyzed by cytochrome P450 enzymes in the liver, with CYP3A4

and CYP1A2 being the major contributors, and CYP2D6 playing a minor role.
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Caption: Metabolic pathway of cyclobenzaprine to its N-desmethyl precursor.

Chemical Nitrosation
N-desmethyl-cyclobenzaprine, being a secondary amine, can react with nitrosating agents to

form the N-nitroso impurity. This reaction can occur during the synthesis of the API, formulation

of the drug product, or even during storage if residual nitrites are present under acidic or

oxidative conditions.
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Caption: Chemical formation of N-nitroso-desmethyl-cyclobenzaprine.

Genotoxicity
N-nitrosamines are a class of compounds known for their mutagenic and carcinogenic

properties. Their genotoxicity is mediated by their metabolic activation, leading to the formation

of highly reactive electrophilic species that can alkylate DNA.

Mechanism of Action
The primary mechanism of genotoxicity for N-nitrosamines involves the metabolic activation by

cytochrome P450 enzymes, which leads to the formation of an unstable α-hydroxy nitrosamine.

This intermediate then spontaneously decomposes to form a diazonium ion, which is a potent

alkylating agent. This diazonium ion can then react with nucleophilic sites on DNA bases,

particularly the N7 and O6 positions of guanine, forming DNA adducts. These adducts can lead

to mispairing during DNA replication, resulting in mutations and potentially initiating

carcinogenesis. The formation of DNA adducts can also trigger cellular responses such as DNA

repair mechanisms, cell cycle arrest, or apoptosis.
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Caption: General signaling pathway for N-nitrosamine genotoxicity.
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Experimental Protocols
Representative Synthesis of N-Nitroso-Desmethyl-
Cyclobenzaprine
This protocol is a general representation for the synthesis of N-nitrosamines from secondary

amines and should be performed with appropriate safety precautions in a well-ventilated fume

hood, as N-nitrosamines are potent carcinogens.

Materials:

N-desmethyl-cyclobenzaprine (or other secondary amine)

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl)

Dichloromethane (CH₂Cl₂)

Saturated sodium bicarbonate solution

Anhydrous sodium sulfate (Na₂SO₄)

Stir plate and magnetic stir bar

Round bottom flask

Separatory funnel

Rotary evaporator

Procedure:

Dissolve N-desmethyl-cyclobenzaprine in dichloromethane in a round bottom flask.

Cool the solution to 0 °C in an ice bath.

Slowly add an aqueous solution of sodium nitrite to the stirred solution.
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While maintaining the temperature at 0 °C, add dilute hydrochloric acid dropwise to the

reaction mixture. The pH should be acidic (around 3-4).

Continue stirring at 0 °C for 1-2 hours. Monitor the reaction progress by thin-layer

chromatography (TLC).

Once the reaction is complete, transfer the mixture to a separatory funnel.

Wash the organic layer with saturated sodium bicarbonate solution to neutralize any

remaining acid, followed by a wash with brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator to obtain the crude N-nitroso-desmethyl-cyclobenzaprine.

The crude product can be purified by column chromatography on silica gel.

Analytical Detection by LC-MS/MS
High-sensitivity analytical methods such as Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS) are required for the detection and quantification of trace levels of N-
nitroso-desmethyl-cyclobenzaprine in pharmaceutical samples. The following is a

representative protocol that can be adapted and validated for specific sample matrices.

Instrumentation:

High-Performance Liquid Chromatograph (HPLC) or Ultra-High-Performance Liquid

Chromatograph (UHPLC) system

Tandem Mass Spectrometer (e.g., Triple Quadrupole) with an Electrospray Ionization (ESI)

source

Chromatographic Conditions (Example):
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Parameter Condition

Column
C18 reverse-phase column (e.g., 2.1 x 100
mm, 1.8 µm)

Mobile Phase A 0.1% Formic acid in water

Mobile Phase B 0.1% Formic acid in acetonitrile

Gradient
Optimized for separation from the API and other

impurities

Flow Rate 0.2 - 0.4 mL/min

Column Temperature 40 °C

| Injection Volume | 1 - 10 µL |

Mass Spectrometry Conditions (Example):

Parameter Condition

Ionization Mode Positive Electrospray Ionization (ESI+)

Scan Type Multiple Reaction Monitoring (MRM)

Precursor Ion (Q1)
[M+H]⁺ of N-nitroso-desmethyl-cyclobenzaprine

(m/z 291.1)

Product Ions (Q3)
At least two specific fragment ions for

quantification and confirmation

| Source Parameters | Optimized for maximum sensitivity (e.g., capillary voltage, source

temperature, gas flows) |

Sample Preparation:

Accurately weigh the drug substance or product.

Dissolve and dilute the sample in a suitable solvent (e.g., methanol or a mixture of mobile

phases) to a known concentration.
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Filter the sample solution through a 0.22 µm syringe filter before injection.

Sample Preparation
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Caption: General workflow for the analytical detection of N-nitrosamines by LC-MS/MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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